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Compound of Interest

Compound Name: Naltriben mesylate

Cat. No.: B10752742 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

Naltriben mesylate in a laboratory setting. Adherence to these procedures is critical for

ensuring personnel safety and environmental compliance. Naltriben mesylate, a potent δ-

opioid receptor antagonist, is not classified as a controlled substance by the Drug Enforcement

Administration (DEA), and therefore, its disposal is governed by standard hazardous chemical

waste regulations.

Core Principles of Naltriben Mesylate Disposal
Disposal of Naltriben mesylate must not be done through standard waste streams such as

regular trash or sewer systems. Due to its pharmacological activity and potential environmental

impact, it is to be treated as hazardous chemical waste. The fundamental principle is to collect,

store, and transfer the waste to a licensed professional waste disposal company.

Procedural Step-by-Step Guidance
1. Waste Identification and Segregation:

All materials contaminated with Naltriben mesylate, including unused product, solutions,

and contaminated labware (e.g., vials, pipette tips, gloves), must be designated as

hazardous waste.
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Segregate Naltriben mesylate waste from other chemical waste streams to prevent

unintended reactions.

2. Waste Collection and Containerization:

Use a designated, leak-proof, and chemically compatible waste container. High-density

polyethylene (HDPE) containers are generally suitable.

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name, "Naltriben mesylate."

Ensure the container is kept closed at all times, except when adding waste.

3. Storage in a Satellite Accumulation Area (SAA):

Store the sealed waste container in a designated SAA, which should be at or near the point

of generation.

The SAA must be under the control of the laboratory personnel and away from general

traffic.

Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely

hazardous waste in an SAA.

4. Arranging for Disposal:

Once the waste container is full, or if the waste has been stored for an extended period

(typically not exceeding one year), arrange for pickup and disposal through your institution's

Environmental Health and Safety (EHS) office or a contracted licensed hazardous waste

disposal company.

Ensure all required documentation, such as a hazardous waste manifest, is completed

accurately.

Quantitative Data Summary
For laboratory purposes, specific quantitative limits for disposal are determined by local and

federal regulations and the policies of the disposal facility. The following table provides general
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guidelines.

Parameter Guideline Citation

Maximum Volume in SAA 55 gallons of hazardous waste [1]

Maximum Acutely Toxic Waste

in SAA
1 quart (liquid) or 1 kg (solid) [1]

Container Headspace
Leave at least 10% headspace

to allow for expansion.

Experimental Protocols Cited
This document is a procedural guide and does not cite specific experimental protocols. The

disposal procedures outlined are based on general laboratory chemical waste management

guidelines.

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Naltriben mesylate.
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Naltriben Mesylate Disposal Workflow

Start: Naltriben Mesylate Waste Generated

Identify as Hazardous Chemical Waste

Segregate from Other Waste Streams

Collect in Labeled, Compatible Container

Store in Designated Satellite Accumulation Area (SAA)

Container Full?

No

Contact EHS/Licensed Disposal Company for Pickup

Yes

Complete Hazardous Waste Manifest

End: Waste Transferred for Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Naltriben mesylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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